
IUPAC nomenclature for Phencyclone and its
analogs

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Phencyclone

Cat. No.: B1215407 Get Quote

IUPAC Nomenclature of Phencyclone and its
Analogs
The systematic naming of phencyclone and its analogs follows the established rules for fused

polycyclic aromatic hydrocarbons and ketones.

The Core Structure: Phencyclone
The parent compound, phencyclone, has the systematic IUPAC name 1,3-diphenyl-2H-

cyclopenta[l]phenanthren-2-one. This name is derived as follows:

Parent Hydride: The core is a fused ring system of phenanthrene and cyclopentane, which is

named cyclopenta[l]phenanthrene. The '[l]' indicates the face of the phenanthrene ring where

the cyclopentane ring is fused.

Indicated Hydrogen: The 2H- prefix specifies the location of a saturated carbon atom in the

cyclopentane ring, necessary to accommodate the ketone group.

Functional Group: The ketone group at the second position of the cyclopentane ring is

denoted by the suffix -2-one.

Substituents: Two phenyl groups are attached to the first and third positions of the

cyclopentane ring, indicated by the prefix 1,3-diphenyl-.
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Nomenclature of Phencyclone Analogs
The IUPAC nomenclature for analogs of phencyclone is determined by the nature and position

of the substituents on the core structure. The numbering of the cyclopenta[l]phenanthrene ring

system follows the standard rules for fused rings, starting from the carbon atom after the fusion

and proceeding around the periphery.

Below are some illustrative examples of IUPAC names for hypothetical phencyclone analogs:

Analog 1: Substitution on the Phenyl Rings

Structure: Phencyclone with a chloro group at the para-position of each phenyl ring.

IUPAC Name: 1,3-bis(4-chlorophenyl)-2H-cyclopenta[l]phenanthren-2-one

Analog 2: Substitution on the Phenanthrene Moiety

Structure: Phencyclone with a methoxy group at the 6th position of the phenanthrene

ring.

IUPAC Name: 6-methoxy-1,3-diphenyl-2H-cyclopenta[l]phenanthren-2-one

Analog 3: Multiple Substitutions

Structure: Phencyclone with methyl groups at the para-position of the phenyl rings and a

nitro group at the 8th position of the phenanthrene ring.

IUPAC Name: 8-nitro-1,3-bis(4-methylphenyl)-2H-cyclopenta[l]phenanthren-2-one

Logical Framework for IUPAC Nomenclature
The process of systematically naming a phencyclone analog can be broken down into a

logical sequence of steps.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1215407?utm_src=pdf-body
https://www.benchchem.com/product/b1215407?utm_src=pdf-body
https://www.benchchem.com/product/b1215407?utm_src=pdf-body
https://www.benchchem.com/product/b1215407?utm_src=pdf-body
https://www.benchchem.com/product/b1215407?utm_src=pdf-body
https://www.benchchem.com/product/b1215407?utm_src=pdf-body
https://www.benchchem.com/product/b1215407?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215407?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identify the Parent Fused Ring System
(cyclopenta[l]phenanthrene)

Identify the Principal Functional Group
(Ketone -> '-one')

Step 1

Number the Ring System
(Lowest locant for the ketone)

Step 2

Identify and Name all Substituents
(e.g., phenyl, chloro, methoxy)

Step 3

Assign Locants to all Substituents

Step 4

Assemble the Full IUPAC Name
(Prefixes + Parent + Suffix)

Step 5

Click to download full resolution via product page

A logical workflow for deriving the IUPAC name of a phencyclone analog.

Physicochemical and Biological Data
A comprehensive search of the available literature did not yield sufficient quantitative data on

the physicochemical properties or biological activities of a series of phencyclone analogs.

Such data, including LogP values, solubility, and cytotoxicity (e.g., IC50 values), are crucial for

structure-activity relationship (SAR) studies in drug development. The table below is provided

as a template for organizing such data once it becomes available through future research.
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Structure IUPAC Name
Physicochemical
Properties (e.g.,
LogP)

Biological Activity
(e.g., IC50)

Phencyclone

1,3-diphenyl-2H-

cyclopenta[l]phenanth

ren-2-one

Data not available Data not available

Analog 1

1,3-bis(4-

chlorophenyl)-2H-

cyclopenta[l]phenanth

ren-2-one

Data not available Data not available

Analog 2

6-methoxy-1,3-

diphenyl-2H-

cyclopenta[l]phenanth

ren-2-one

Data not available Data not available

Analog 3

8-nitro-1,3-bis(4-

methylphenyl)-2H-

cyclopenta[l]phenanth

ren-2-one

Data not available Data not available

Experimental Protocols
The synthesis of phencyclone is typically achieved through a base-promoted aldol

condensation.[1]

Synthesis of Phencyclone
This protocol is adapted from the procedure described by Forsyth et al.[1]

Materials:

1,3-Diphenylacetone

Phenanthrenequinone

95% Ethanol
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Potassium hydroxide (KOH) pellets

Cold ethanol for washing

Procedure:

Combine 1,3-diphenylacetone (1.0 eq) and phenanthrenequinone (0.93 eq) in a flask with

95% ethanol.

With stirring at room temperature, add solid potassium hydroxide pellets (6.4 eq). The initially

orange, heterogeneous mixture will darken.

Continue stirring at room temperature for 30 minutes.

Isolate the resulting black precipitate by vacuum filtration.

Wash the solid with two portions of cold ethanol.

Dry the product in vacuo to yield phencyclone.

Experimental Workflow Diagram
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Reactant Preparation
(1,3-Diphenylacetone, Phenanthrenequinone, Ethanol)

Base Addition
(Solid KOH at Room Temperature)

Step 1

Reaction
(Stir for 30 minutes)

Step 2

Isolation
(Vacuum Filtration)

Step 3

Purification
(Wash with cold Ethanol)

Step 4

Drying
(In vacuo)

Step 5

Final Product
(Phencyclone)

Step 6
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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